Cas no 124939-81-7 (2H-Thiopyranium,4-(9,10-dihydro-10-oxo-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)tetrahydro-1-methyl-,iodide (9CI))

• Product Name: 2H-Thiopyranium,4-(9,10-dihydro-10-oxo-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)tetrahydro-1-methyl-,iodide (9CI)
• CAS No: 124939-81-7
• MF: C₁₉H₁₉IOS₂
• MW: 454.388035058975
• CID: 207077
• PubChem ID: 3079265
• Update Time: 2025-04-19

2H-Thiopyranium,4-(9,10-dihydro-10-oxo-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)tetrahydro-1-methyl-,iodide (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyranium,4-(9,10-dihydro-10-oxo-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)tetrahydro-1-methyl-,iodide (9CI)
• 10-(1-methylthian-1-ium-4-ylidene)-5H-benzo[1,2]cyclohepta[3,4-b]thiophen-4-one,iodide
• AKOS005066457
• 124939-81-7
• 2H-Thiopyranium, 4-(9,10-dihydro-10-oxo-4H-benzo(4,5)cyclohepta(1,2-b)thien-4-ylidene)tetrahydro-1-methyl-, iodide

• Inchi： 1S/C19H19OS2.HI/c1-22-10-7-13(8-11-22)18-15-5-3-2-4-14(15)12-17(20)19-16(18)6-9-21-19;/h2-6,9H,7-8,10-12H2,1H3;1H/q+1;/p-1/b18-13-;
• InChI Key： VMWAGUBXEPLNAT-AAKIMCHBSA-M
• SMILES： [I-].[S+]1(C)CC/C(=C2/C3C=CSC=3C(CC3C=CC=CC/2=3)=O)/CC1

Computed Properties

• Exact Mass: 434.8431
• Monoisotopic Mass: 453.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07